Cas no 2172153-88-5 (1-{[1-(2,5-difluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine)
1-{[1-(2,5-difluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine Chemical and Physical Properties
Names and Identifiers
-
- 2172153-88-5
- EN300-1591263
- 1-{[1-(2,5-difluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
-
- Inchi: 1S/C13H14F2N4O2S/c14-10-1-2-11(15)12(9-10)19-13(3-4-17-19)22(20,21)18-7-5-16-6-8-18/h1-4,9,16H,5-8H2
- InChI Key: LDFVSMWRRYGVIR-UHFFFAOYSA-N
- SMILES: S(C1=CC=NN1C1C=C(C=CC=1F)F)(N1CCNCC1)(=O)=O
Computed Properties
- Exact Mass: 328.08055320g/mol
- Monoisotopic Mass: 328.08055320g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 481
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 75.6Ų
1-{[1-(2,5-difluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1591263-0.05g |
2172153-88-5 | 0.05g |
$1080.0 | 2023-06-04 | |||
| Enamine | EN300-1591263-0.1g |
2172153-88-5 | 0.1g |
$1131.0 | 2023-06-04 | |||
| Enamine | EN300-1591263-0.25g |
2172153-88-5 | 0.25g |
$1183.0 | 2023-06-04 | |||
| Enamine | EN300-1591263-0.5g |
2172153-88-5 | 0.5g |
$1234.0 | 2023-06-04 | |||
| Enamine | EN300-1591263-1.0g |
2172153-88-5 | 1g |
$1286.0 | 2023-06-04 | |||
| Enamine | EN300-1591263-2.5g |
2172153-88-5 | 2.5g |
$2520.0 | 2023-06-04 | |||
| Enamine | EN300-1591263-5.0g |
2172153-88-5 | 5g |
$3728.0 | 2023-06-04 | |||
| Enamine | EN300-1591263-10.0g |
2172153-88-5 | 10g |
$5528.0 | 2023-06-04 | |||
| Enamine | EN300-1591263-50mg |
2172153-88-5 | 50mg |
$1080.0 | 2023-09-23 | |||
| Enamine | EN300-1591263-100mg |
2172153-88-5 | 100mg |
$1131.0 | 2023-09-23 |
1-{[1-(2,5-difluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 1-{[1-(2,5-difluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
Professional Introduction to Compound with CAS No. 2172153-88-5 and Product Name: 1-{[1-(2,5-difluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine
The compound with the CAS number 2172153-88-5 and the product name 1-{[1-(2,5-difluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and therapeutic development. The structural framework of this compound incorporates a pyrazole core, which is a heterocyclic aromatic ring system known for its versatility in medicinal chemistry. Specifically, the presence of a 2,5-difluorophenyl substituent on the pyrazole ring introduces unique electronic and steric properties, making it an attractive scaffold for designing novel bioactive molecules.
Recent studies have highlighted the importance of sulfonyl-piperazine derivatives in the development of pharmacological agents. The sulfonyl group in this compound not only enhances its solubility and bioavailability but also contributes to its binding affinity with biological targets. The piperazine moiety, on the other hand, is well-known for its role in modulating neurotransmitter systems, making this compound a promising candidate for therapeutic applications in neurological disorders. The combination of these structural elements suggests that 1-{[1-(2,5-difluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine may exhibit potent effects on relevant biological pathways.
In the context of contemporary pharmaceutical research, the development of small-molecule inhibitors targeting specific enzymes or receptors has been a major focus. The pyrazole-sulfonyl-piperazine scaffold has shown promise in this regard, particularly for compounds designed to interact with protein kinases and other enzymes involved in signal transduction. For instance, derivatives of this type have been investigated for their potential to inhibit enzymes that play a role in cancer progression. The fluorine atoms in the 2,5-difluorophenyl group are particularly noteworthy, as they can enhance metabolic stability and binding affinity by influencing electronic distributions and hydrophobic interactions.
One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further optimization. The structural features present in 1-{[1-(2,5-difluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine provide a rich foundation for medicinal chemists to explore modifications that could enhance its pharmacological profile. For example, variations in the substitution pattern on the pyrazole ring or modifications to the sulfonyl-piperazine core could lead to compounds with improved selectivity or reduced toxicity. Such modifications are often guided by computational modeling and high-throughput screening techniques, which are increasingly integral to modern drug discovery processes.
The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The introduction of the pyrazol-5-yl group onto the sulfonyl-piperazine backbone requires careful consideration of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct key intermediates efficiently. These synthetic strategies not only highlight the progress in synthetic organic chemistry but also underscore the importance of robust synthetic routes in bringing novel compounds from laboratory scale to industrial production.
From a biological perspective, the potential activity of 1-{[1-(2,5-difluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine is intriguing due to its structural similarity to known bioactive molecules. Preclinical studies have begun to explore its interactions with various biological targets, including enzymes and receptors relevant to neurological and inflammatory diseases. The presence of both fluorine atoms and a sulfonyl group suggests that this compound may exhibit multiple modes of action, potentially increasing its therapeutic utility. Such multifunctional compounds are highly sought after in drug development because they can address complex pathologies more effectively than single-target agents.
The pharmacokinetic properties of this compound are also under investigation. Factors such as solubility, permeability, and metabolic stability are critical determinants of its potential as a drug candidate. Computational simulations have been used to predict how modifications to the molecular structure might influence these properties. For example, optimizing the size and electronic distribution of substituents can enhance oral bioavailability while minimizing off-target effects. These computational approaches are becoming increasingly sophisticated, enabling researchers to make more informed decisions during lead optimization.
In conclusion, 1-{[1-(2,5-difluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine (CAS No. 2172153-88-5) represents a significant contribution to the chemical and pharmaceutical sciences. Its unique structural features position it as a valuable tool for further research into therapeutic agents targeting neurological and inflammatory disorders. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for complex diseases. The ongoing investigation into its pharmacological properties underscores the dynamic nature of drug discovery and highlights the importance of interdisciplinary collaboration between chemists, biologists, and clinicians.
2172153-88-5 (1-{[1-(2,5-difluorophenyl)-1H-pyrazol-5-yl]sulfonyl}piperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)